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7-amino-8-iodoketanserin 7-amino-8-iodoketanserin
Brand Name: Vulcanchem
CAS No.: 105554-25-4
VCID: VC0026301
InChI: InChI=1S/C22H22FIN4O3/c23-15-3-1-13(2-4-15)20(29)14-7-9-27(10-8-14)11-12-28-21(30)16-5-6-17(25)18(24)19(16)26-22(28)31/h1-6,14H,7-12,25H2,(H,26,31)/i24-2
SMILES: C1CN(CCC1C(=O)C2=CC=C(C=C2)F)CCN3C(=O)C4=C(C(=C(C=C4)N)I)NC3=O
Molecular Formula: C22H22FIN4O3
Molecular Weight: 534.3 g/mol

7-amino-8-iodoketanserin

CAS No.: 105554-25-4

Main Products

VCID: VC0026301

Molecular Formula: C22H22FIN4O3

Molecular Weight: 534.3 g/mol

7-amino-8-iodoketanserin - 105554-25-4

CAS No. 105554-25-4
Product Name 7-amino-8-iodoketanserin
Molecular Formula C22H22FIN4O3
Molecular Weight 534.3 g/mol
IUPAC Name 7-amino-3-[2-[4-(4-fluorobenzoyl)piperidin-1-yl]ethyl]-8-(125I)iodanyl-1H-quinazoline-2,4-dione
Standard InChI InChI=1S/C22H22FIN4O3/c23-15-3-1-13(2-4-15)20(29)14-7-9-27(10-8-14)11-12-28-21(30)16-5-6-17(25)18(24)19(16)26-22(28)31/h1-6,14H,7-12,25H2,(H,26,31)/i24-2
Standard InChIKey GRIQEEZFSFFWGV-XXFZXMJFSA-N
Isomeric SMILES C1CN(CCC1C(=O)C2=CC=C(C=C2)F)CCN3C(=O)C4=C(C(=C(C=C4)N)[125I])NC3=O
SMILES C1CN(CCC1C(=O)C2=CC=C(C=C2)F)CCN3C(=O)C4=C(C(=C(C=C4)N)I)NC3=O
Canonical SMILES C1CN(CCC1C(=O)C2=CC=C(C=C2)F)CCN3C(=O)C4=C(C(=C(C=C4)N)I)NC3=O
Synonyms 7-amino-8-(125I)-ketanserin
7-amino-8-iodoketanserin
PubChem Compound 3080974
Last Modified Nov 11 2021
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